5-{3-[(4-Ethylphenyl)amino]-2-hydroxypropyl}-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 5-[3-(4-ethylanilino)-2-hydroxypropyl]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C24H24N4O2/c1-3-17-8-10-18(11-9-17)26-14-19(29)15-27-21-6-4-5-7-22(21)28-23(30)12-16(2)20(13-25)24(27)28/h4-12,19,26,29H,3,14-15H2,1-2H3
• InChI Key: BAQHBIGFLTXVPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NCC(CN2C3=CC=CC=C3N4C2=C(C(=CC4=O)C)C#N)O
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol
• CAS No.: 862198-96-7

Description

5-{3-[(4-Ethylphenyl)amino]-2-hydroxypropyl}-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is a heterocyclic compound featuring a fused pyrido[1,2-a]benzimidazole core. This structure includes:

• A 3-methyl substituent at position 3, contributing to steric and electronic modulation.
• A 2-hydroxypropyl side chain at position 5, substituted with a 4-ethylphenylamino group, likely influencing solubility, hydrogen bonding, and receptor interactions.

Such compounds are of interest in medicinal chemistry due to the benzimidazole moiety’s prevalence in drugs targeting kinases, GPCRs, and microbial enzymes . Synthetic routes often employ multicomponent reactions (MCRs), which streamline the assembly of complex heterocycles .

Biological Activity

The compound 5-{3-[(4-Ethylphenyl)amino]-2-hydroxypropyl}-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is a benzimidazole derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{24}N_{4}O_{2}$ with a molecular weight of approximately 390.418 g/mol. The structural features include:

• Benzimidazole core : This heterocyclic structure is known for various biological activities.
• Substituents : The presence of an ethylphenyl amino group and a hydroxypropyl moiety enhances its pharmacological profile.

Anti-inflammatory Activity

Benzimidazole derivatives, including the target compound, have shown significant anti-inflammatory properties. Research indicates that modifications at specific positions on the benzimidazole ring can enhance anti-inflammatory activity. For example:

• Substitution at the C2 position with various functional groups has been linked to increased inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is a target for anti-inflammatory drugs .
• A study demonstrated that compounds with specific substitutions exhibited selectivity ratios favoring COX-2 over COX-1, highlighting their potential as safer anti-inflammatory agents .

The mechanisms through which benzimidazole derivatives exert their biological effects include:

• Inhibition of COX enzymes : Compounds like the one can inhibit COX-1 and COX-2, leading to reduced production of pro-inflammatory prostaglandins.
• Interaction with receptors : Benzimidazoles may also interact with cannabinoid receptors and transient receptor potential channels, contributing to their analgesic and anti-inflammatory effects .

Structure-Activity Relationship (SAR)

The SAR studies reveal that the position and nature of substituents on the benzimidazole scaffold critically influence biological activity:

Position	Substituent Type	Effect on Activity
C2	Alkyl groups	Increased COX inhibition
C5	Aromatic groups	Enhanced receptor affinity
N1	Amino groups	Improved anti-inflammatory action

This table summarizes key findings from SAR analyses that guide the design of more potent derivatives.

Study 1: Anti-inflammatory Efficacy

A recent study evaluated a series of benzimidazole derivatives for their anti-inflammatory effects in vivo. The compound demonstrated significant reduction in edema in animal models when compared to control groups, indicating its potential therapeutic application in treating inflammatory conditions.

Study 2: Inhibition of Glutaminyl Cyclase

Another investigation focused on the ability of benzimidazole compounds to inhibit human glutaminyl cyclase, an enzyme implicated in neurodegenerative diseases like Alzheimer's. The target compound displayed promising inhibitory activity, suggesting its potential role in neuroprotection .

Comparison with Similar Compounds

Analysis:

• 4-Ethylphenylamino vs. 4-Benzylpiperidinyl (): The benzylpiperidinyl group introduces a bulky, lipophilic substituent, which may enhance membrane permeability but reduce aqueous solubility.
• Hydroxyethyl vs.

Physicochemical and Spectral Properties

• Carbonitrile Stability : All compounds exhibit stability under acidic conditions due to the electron-withdrawing carbonitrile group.
• Spectroscopic Characterization :
  • IR : Strong absorption bands near ~2200 cm⁻¹ (C≡N stretch) confirm the carbonitrile group .
  • NMR : Hydroxypropyl substituents show characteristic δ 3.5–4.5 ppm (hydroxyl proton) and δ 1.2–1.4 ppm (ethyl/methyl groups) .

Q & A

Basic Research Questions

Q. What experimental design strategies are recommended for optimizing the synthesis of this compound?

• Methodological Answer : Utilize a combination of Design of Experiments (DoE) and quantum chemical reaction path searches to identify critical parameters (e.g., temperature, catalyst loading, solvent polarity). For example, fractional factorial designs can minimize the number of trials while capturing interactions between variables . Computational tools (e.g., density functional theory) predict transition states and intermediates to guide experimental condition selection, reducing trial-and-error inefficiencies .

Q. Which spectroscopic and analytical techniques are most effective for characterizing its structural integrity?

• Methodological Answer : Employ a multi-technique approach:

• Nuclear Magnetic Resonance (NMR) : Assign stereochemistry and confirm substitution patterns via 2D NMR (e.g., COSY, HSQC).
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula and detect impurities.
• X-ray Crystallography : Resolve absolute configuration and intermolecular interactions .
• FT-IR : Monitor functional groups (e.g., nitrile stretch at ~2200 cm⁻¹) to track reaction progress .

Q. How can computational modeling aid in predicting its physicochemical properties?

• Methodological Answer : Use quantum chemical software (e.g., Gaussian, ORCA) to calculate:

• LogP : Predict hydrophobicity for solubility assessments.
• pKa : Estimate protonation states under physiological conditions.
• Molecular Electrostatic Potential (MEP) : Map reactive sites for derivatization .
  • Validation : Cross-reference computational results with experimental HPLC retention times or potentiometric titrations .

Advanced Research Questions

Q. What strategies resolve contradictions between computational predictions and experimental data for this compound’s reactivity?

• Methodological Answer :

Error Analysis : Quantify uncertainties in computational methods (e.g., basis set limitations, solvent model approximations) .

Sensitivity Testing : Vary input parameters (e.g., dielectric constant) to assess robustness of predictions .

Meta-Analysis : Compare datasets from multiple labs to identify systemic biases (e.g., batch effects in catalyst purity) .

Q. How can structure-activity relationship (SAR) studies be designed to explore its biological targets?

• Methodological Answer :

• Molecular Docking : Screen against protein databases (e.g., PDB) to prioritize targets based on binding affinity and pose stability .
• Free Energy Perturbation (FEP) : Quantify ΔΔG for analogs to optimize substituent effects .
• In Vitro Validation : Use orthogonal assays (e.g., SPR, enzymatic inhibition) to confirm computational hits and minimize false positives .

Q. What advanced separation techniques are suitable for isolating enantiomers or regioisomers of this compound?

• Methodological Answer :

• Chiral Chromatography : Use polysaccharide-based columns (e.g., Chiralpak AD-H) with polar organic mobile phases for enantiomeric resolution .
• Countercurrent Chromatography (CCC) : Separate regioisomers via polarity gradients without solid-phase degradation .
• Crystallization-Induced Diastereomer Resolution : Design chiral co-crystals with resolving agents (e.g., tartaric acid derivatives) .

Q. How to address scalability challenges in transitioning from lab-scale synthesis to pilot production?

• Methodological Answer :

• Process Intensification : Use microreactors to enhance heat/mass transfer and minimize side reactions .
• Kinetic Modeling : Identify rate-limiting steps (e.g., imine formation) and optimize residence time .
• Quality by Design (QbD) : Define critical quality attributes (CQAs) for regulatory compliance and batch consistency .

Data Management & Validation

Q. What statistical methods are critical for analyzing heterogeneous datasets (e.g., conflicting bioactivity results)?

• Methodological Answer :

• Multivariate Analysis : Apply PCA or PLS to deconvolute confounding variables (e.g., solvent polarity vs. temperature effects) .
• Bayesian Inference : Quantify posterior probabilities for competing hypotheses (e.g., alternative reaction mechanisms) .
• Outlier Detection : Use Grubbs’ test or Mahalanobis distance to exclude anomalous data points .

Q. How to ensure data integrity in collaborative studies involving this compound?

• Methodological Answer :

• Blockchain-Ledger Systems : Immutably track experimental protocols and raw data uploads .
• Standard Operating Procedures (SOPs) : Harmonize instrumentation calibration and sample prep across labs .
• Blinded Replication : Assign independent teams to reproduce key findings without access to original datasets .